Cas no 40516-57-2 (4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 40516-57-2
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD06660126
• CID: 879563
• PubChem ID: 2763193
• Update Time: 2025-05-19

4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-isopropylthiazole
• 4-(chloromethyl)-2-(1-methylethyl)-1,3-thiazole
• 4-(CHLOROMETHYL)-2-ISOPROPYL-1,3-THIAZOLE
• 4-CHLOROMETHYL-2-ISOPROPYL-THIAZOLE
• 2-Isopropyl-4-chlormethylthiazol
• 2-isopropyl-4-chloromethylthiazole
• 4-(Chloromethyl)-2-isopropyl-thiazole
• 4-chloromethyl-2-isopropyl-1,3-thiazole
• 4-chloromethyl-2-isopropylthiazole
• AC1MC7XQ
• AC1Q1OWX
• ACMC-209jex
• CTK4I3255
• SureCN210964
• 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole
• J-513691
• YGTDRZIMYRYHHD-UHFFFAOYSA-N
• DB-028472
• 40516-57-2
• EN300-39380
• 2-Isopropyl-4-(chloromethyl)thiazole
• SY128088
• SCHEMBL210964
• DTXSID90376802
• AB26696
• BL004419
• MFCD06660126
• 4-(chloromethyl)-2-propan-2-yl-1,3-thiazole
• AS-45761
• AKOS009303615
• 5-CHLOROMETHYL-2-ISOPROPYL-THIAZOLE

• MDL： MFCD06660126
• Inchi： 1S/C7H10ClNS/c1-5(2)7-9-6(3-8)4-10-7/h4-5H,3H2,1-2H3
• InChI Key： YGTDRZIMYRYHHD-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C(C)C)=N1

Computed Properties

• Exact Mass: 175.0224
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 235.8±15.0 ºC (760 Torr),
• Flash Point: 96.4±20.4 ºC,
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 12.89

4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole

Chemical Profile of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 40516-57-2)

4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole, identified by its Chemical Abstracts Service (CAS) number 40516-57-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of both a chloromethyl group and an isopropyl substituent on the thiazole ring imparts unique reactivity and potential applications in drug discovery.

The molecular structure of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, with a chloromethyl group at the 4-position and an isopropyl group at the 2-position. This arrangement creates a highly reactive system, making it a valuable intermediate in synthetic chemistry. The compound’s ability to participate in nucleophilic addition reactions, particularly at the chloromethyl moiety, allows for further functionalization, enabling the construction of more complex molecules.

In recent years, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole makes it an intriguing candidate for further exploration in medicinal chemistry. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological profiles.

One of the most compelling aspects of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole is its potential as a building block for drug development. The chloromethyl group can be readily transformed into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to tailor the compound’s properties for specific therapeutic targets. For instance, modifications at the 5-position of the thiazole ring have been explored to improve solubility and metabolic stability, key factors in drug design.

Recent studies have highlighted the importance of thiazole derivatives in addressing emerging health challenges. For example, research published in leading journals has demonstrated the efficacy of certain thiazole-based compounds in inhibiting enzymes associated with metabolic disorders. The structural features of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole, including its ability to interact with biological targets through hydrogen bonding and hydrophobic effects, make it a promising candidate for such applications.

The synthesis of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include condensation reactions between appropriate thiourea derivatives and α-bromo ketones or aldehydes. The introduction of the chloromethyl group can be achieved through chlorination or by reacting with formaldehyde under acidic conditions. These synthetic strategies highlight the compound’s accessibility and utility in laboratory settings.

The pharmacological evaluation of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole has revealed several interesting properties. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antibiotic development. Additionally, preclinical studies have indicated that derivatives of this molecule may modulate inflammatory pathways by interacting with specific protein targets. Such findings underscore the need for further investigation into its therapeutic potential.

The role of computational chemistry in optimizing 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole derivatives cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize drug-like properties such as lipophilicity and polar surface area. These tools have helped researchers design more effective analogs with improved pharmacokinetic profiles. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and bring novel therapeutics to fruition more rapidly.

The future directions for research on 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole are multifaceted. One area of focus is exploring its role as a scaffold for antiviral agents. Given the ongoing global health concerns related to viral infections, developing new classes of antiviral drugs is paramount. Thiazole derivatives have shown promise in this context due to their ability to disrupt viral replication cycles.

Another exciting avenue is the investigation of 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and dysregulation of their activity is associated with various diseases, including cancer. By designing thiazole-based compounds that selectively inhibit specific kinases, researchers aim to develop targeted therapies with reduced side effects.

The environmental impact of synthesizing and utilizing 4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole also warrants consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, catalytic methods are being explored to enhance reaction efficiencies and reduce reliance on harsh reagents.

In conclusion,4-(chloromethyl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 40516-57-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this molecule，its importance in addressing global health challenges will only grow.